Cas no 2993-24-0 (4-(pentafluoro-λ?-sulfanyl)aniline)

• Product Name: 4-(pentafluoro-λ?-sulfanyl)aniline
• CAS No: 2993-24-0
• MF: C₆H₆F₅NS
• MW: 219.175557613373
• MDL: MFCD01076203
• CID: 254238
• PubChem ID: 2779190
• Update Time: 2025-05-24

4-(pentafluoro-λ?-sulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Sulfur,(4-aminophenyl)pentafluoro-, (OC-6-21)- (9CI)
• 4-Aminophenylsulfur Pentafluoride
• 4-(Pentafluorothio)aniline
• 4-(pentafluoro-lambda~6~-sulfanyl)aniline
• 4-(Pentafluorosulfanyl)aniline
• 4-(pentafluoro-λ⁶-sulfanyl)aniline
• 4-Aminophenylsulphur pentafluoride
• 1-Amino-4-(Pentafluoro Sulfanyl) Benzene
• 4-(pentafluoro-lambda6-sulfanyl)aniline
• 4-pentafluorosulfanylaniline
• C6H6F5NS
• 1-AMINO-4-(PENTAFLUORO-SULFANYL)BENZENE
• 4-(Pentafluorosulfur)aniline
• 4-aminophenylsulfurpentafluoride
• 4-aminopentafluorosulfanylbenzene
• 4-pentafluorosulfanyl-phenylamine
• 4-[Pent
• 4-(pentafluoro-λ?-sulfanyl)aniline
• EN300-129955
• F0001-0923
• 2993-24-0
• SCHEMBL240645
• CS-W014898
• 4-Aminobenzenesulfur pentafluoride
• SB77202
• SY057195
• AMY3184
• A903312
• MFCD01076203
• GS-5429
• DTXSID90381310
• AKOS005254366
• MZGZUHNSMNNSRJ-UHFFFAOYSA-N
• A2043
• STL555346
• aniline, 4-pentafluorothio-
• 4-(Pentafluorothio)aniline, 4-(Pentafluorosulfanyl)aniline, 4-Aminophenylsulfur pentafluoride
• BBL101550
• 4-(PENTAFLUORO-??-SULFANYL)ANILINE

• MDL： MFCD01076203
• Inchi： 1S/C6H6F5NS/c7-13(8,9,10,11)6-3-1-5(12)2-4-6/h1-4H,12H2
• InChI Key： MZGZUHNSMNNSRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 219.01400
• Monoisotopic Mass: 219.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 27

Experimental Properties

• Color/Form: Not available
• Melting Point: 63.0 to 68.0 deg-C
• PSA: 51.32000
• LogP: 4.50740
• Solubility: Not available

4-(pentafluoro-λ?-sulfanyl)aniline Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(pentafluoro-λ?-sulfanyl)aniline

Comprehensive Overview of 4-(Pentafluoro-λ?-sulfanyl)aniline (CAS No. 2993-24-0): Properties, Applications, and Industry Trends

The chemical compound 4-(pentafluoro-λ?-sulfanyl)aniline (CAS No. 2993-24-0) is a specialized aromatic amine featuring a pentafluorosulfanyl (-SF₅) functional group. This unique structural motif has garnered significant attention in pharmaceutical, agrochemical, and materials science research due to its exceptional electron-withdrawing properties and lipophilicity enhancement. The SF₅ group is often described as a "super-trifluoromethyl" moiety, offering superior stability and reactivity profiles compared to traditional fluorinated groups.

Recent studies highlight the growing demand for SF₅-containing compounds in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The pentafluorosulfanyl aniline derivative serves as a versatile building block for heterocyclic synthesis, enabling the creation of novel bioactive molecules with improved metabolic stability. Industry reports indicate a 35% annual growth in patent filings involving SF₅ pharmaceuticals since 2020, reflecting its strategic importance in modern medicinal chemistry.

From a synthetic chemistry perspective, 2993-24-0 demonstrates remarkable utility in cross-coupling reactions, particularly in Buchwald-Hartwig aminations and Suzuki-Miyaura couplings. The compound's electron-deficient aromatic ring facilitates selective functionalization at specific positions, making it invaluable for constructing complex molecular architectures. Researchers are actively exploring its applications in OLED materials, where the SF₅ group contributes to enhanced electron transport properties and thermal stability.

The environmental profile of 4-(pentafluoro-λ?-sulfanyl)aniline has become a focal point in green chemistry initiatives. While fluorinated compounds traditionally raise concerns about persistence in ecosystems, advanced degradation studies show that the S-F bonds in this compound undergo selective cleavage under specific conditions. This has led to innovative wastewater treatment protocols being developed by several European research consortia, addressing one of the most searched questions regarding fluorochemical environmental impact.

Analytical characterization of CAS No. 2993-24-0 presents unique challenges and opportunities. The 19F NMR spectrum of this compound displays a characteristic quintet pattern between +60 to +80 ppm, serving as a diagnostic fingerprint for quality control. Modern LC-MS methods have been optimized to detect trace impurities in commercial samples, with particular attention to isomeric byproducts that may form during synthesis. These analytical advancements directly respond to frequent queries about SF₅ compound purity standards in online technical forums.

Supply chain dynamics for pentafluorosulfanyl derivatives have evolved significantly, with Asia-Pacific manufacturers now offering kilogram-scale quantities at competitive purity levels. Market intelligence reveals increasing interest from electronic materials manufacturers seeking high-performance dielectric additives. The compound's compatibility with photolithography processes has opened new avenues in semiconductor fabrication, particularly for next-generation flexible electronics applications.

Future research directions for 4-(pentafluoro-λ?-sulfanyl)aniline include exploration of its catalytic applications in asymmetric synthesis and investigation of its supramolecular interactions in crystal engineering. Computational chemistry studies using DFT calculations are providing deeper insights into the electronic effects of the SF₅ substituent, addressing another common search topic regarding molecular orbital analysis of fluorinated aromatics. These developments position CAS No. 2993-24-0 as a compound of enduring significance in advanced chemical research.